Cas no 400088-94-0 (1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine)

• Product Name: 1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine
• CAS No: 400088-94-0
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 5269861
• Update Time: 2026-03-09

1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine

• Inchi： 1S/C17H20N4O2/c1-13-3-4-14(2)16(11-13)19-7-9-20(10-8-19)17-6-5-15(12-18-17)21(22)23/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： SISRCJJMJBGMIL-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)CCN(C2=NC=C([N+]([O-])=O)C=C2)CC1

Additional information on 1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine

Comprehensive Overview of 1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine (CAS No. 400088-94-0)

1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine, with the CAS number 400088-94-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of piperazine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both dimethylphenyl and nitropyridinyl moieties in its structure makes it a unique candidate for studying receptor interactions and signal transduction pathways.

In recent years, the demand for piperazine-based compounds has surged due to their potential in addressing neurological and metabolic disorders. Researchers are particularly interested in how 1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine interacts with neurotransmitter systems, such as dopamine and serotonin receptors. This aligns with the growing public interest in mental health and cognitive enhancement, topics frequently searched in AI-driven platforms and scientific databases. The compound's nitropyridine group also suggests potential applications in antibacterial and antifungal research, areas that have gained traction post-pandemic.

The synthesis of CAS 400088-94-0 involves multi-step organic reactions, including aryl coupling and nitration processes. These methods are widely discussed in academic circles, especially among chemists exploring green chemistry alternatives to reduce environmental impact. With sustainability being a hot topic, the optimization of such synthetic routes is a frequent search query in scientific forums and patent databases. The compound's molecular weight and solubility properties further make it a subject of interest for formulation scientists working on drug delivery systems.

From a commercial perspective, 1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine is often listed in chemical catalogs as a high-purity reference standard. Its analytical data, including HPLC and NMR spectra, are critical for quality control in research laboratories. This ties into the broader trend of lab automation and digital transformation, where accurate compound characterization is essential for reproducibility—a key concern voiced in peer-reviewed journals.

In conclusion, CAS 400088-94-0 represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity make it a valuable tool for advancing precision medicine and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial research, addressing some of the most pressing challenges in modern science.